Cas no 771574-07-3 (Benzoic acid,2-(aminomethyl)-, ethyl ester)

• Product Name: Benzoic acid,2-(aminomethyl)-, ethyl ester
• CAS No: 771574-07-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 551679
• PubChem ID: 54082798
• Update Time: 2025-04-19

Benzoic acid,2-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(aminomethyl)-, ethyl ester
• 2-Aminomethylbenzoic acid methyl ester
• ethyl 2-(aminomethyl)benzoate
• Methyl 2-(aminomethyl)benzoate
• SCHEMBL11061326
• 771574-07-3
• AKOS006292016
• EN300-6512180

• Inchi： 1S/C10H13NO2/c1-2-13-10(12)9-6-4-3-5-8(9)7-11/h3-6H,2,7,11H2,1H3
• InChI Key： UBMPDLRSKDVIOD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1CN)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų